Cas no 1806714-97-5 (2-(2-Cyanoethyl)-3-nitromandelic acid)

• Product Name: 2-(2-Cyanoethyl)-3-nitromandelic acid
• CAS No: 1806714-97-5
• MF: C₁₁H₁₀N₂O₅
• MW: 250.207502841949
• CID: 4939331
• Update Time: 2025-06-11

2-(2-Cyanoethyl)-3-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Cyanoethyl)-3-nitromandelic acid

• Inchi： 1S/C11H10N2O5/c12-6-2-4-7-8(10(14)11(15)16)3-1-5-9(7)13(17)18/h1,3,5,10,14H,2,4H2,(H,15,16)
• InChI Key： QRYMCWYOOABPMJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC=C(C=1CCC#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 250.05897142 g/mol
• Monoisotopic Mass: 250.05897142 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 127
• Molecular Weight: 250.21

Additional information on 2-(2-Cyanoethyl)-3-nitromandelic acid

Professional Introduction to 2-(2-Cyanoethyl)-3-nitromandelic Acid (CAS No. 1806714-97-5)

2-(2-Cyanoethyl)-3-nitromandelic acid, identified by its Chemical Abstracts Service (CAS) number 1806714-97-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable subject of study for potential applications in drug development and synthetic chemistry.

The molecular structure of 2-(2-Cyanoethyl)-3-nitromandelic acid consists of a mandelic acid backbone, which is a well-known aromatic compound with various pharmacological applications. The presence of a nitro group at the third position and a cyanoethyl substituent at the second position introduces distinct reactivity and functionality, which are critical for its role in synthetic pathways and biological interactions.

In recent years, the interest in nitro-substituted aromatic compounds has surged due to their versatile applications in medicinal chemistry. The nitro group, in particular, serves as a crucial functional handle that can be further modified through reduction or other chemical transformations to yield bioactive molecules. This property makes 2-(2-Cyanoethyl)-3-nitromandelic acid a promising intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in the development of new antibiotics and anti-inflammatory drugs. The cyanoethyl group introduces an additional layer of complexity, allowing for further derivatization to create molecules with enhanced binding affinity to biological targets. Recent studies have demonstrated that derivatives of mandelic acid, including those with nitro and cyano substituents, exhibit significant antimicrobial activity against resistant bacterial strains.

The pharmaceutical industry has been increasingly focusing on the discovery of new scaffolds that can be modified to produce drugs with improved efficacy and reduced side effects. 2-(2-Cyanoethyl)-3-nitromandelic acid fits well into this paradigm, as its structural features provide a rich framework for medicinal chemists to explore. The compound’s ability to undergo selective functionalization makes it an attractive candidate for library synthesis, where large collections of derivatives can be generated and screened for biological activity.

Moreover, the nitro group in 2-(2-Cyanoethyl)-3-nitromandelic acid plays a pivotal role in its reactivity. Nitro compounds are known for their ability to participate in various chemical reactions, including nucleophilic substitution and reduction reactions, which are fundamental in organic synthesis. These reactions can be harnessed to develop complex molecular architectures, ultimately leading to the discovery of new pharmacophores.

In academic research, 2-(2-Cyanoethyl)-3-nitromandelic acid has been employed as a key intermediate in the synthesis of more complex molecules. For instance, researchers have utilized this compound to develop novel heterocyclic structures that exhibit potent biological activities. The versatility of its functional groups allows for the construction of diverse chemical entities, which can be further optimized for specific therapeutic applications.

The use of computational methods has also been instrumental in understanding the potential applications of 2-(2-Cyanoethyl)-3-nitromandelic acid. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets such as enzymes and receptors. These insights have guided experimental efforts toward the development of more effective drug candidates.

In conclusion, 2-(2-Cyanoethyl)-3-nitromandelic acid (CAS No. 1806714-97-5) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal researchers. As our understanding of its properties continues to grow, it is likely that this compound will play an increasingly important role in the development of new drugs and therapeutic strategies.